Cas no 2138042-55-2 (2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid)

• Product Name: 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid
• CAS No: 2138042-55-2
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• CID: 6524123
• PubChem ID: 145711831
• Update Time: 2025-06-09

2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid
• Benzoic acid, 2-bromo-6-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-Bromo-6-((tert-butoxycarbonyl)amino)benzoic acid

• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-11(17)14-8-6-4-5-7(13)9(8)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： JIUHKQKWFYPHKB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(NC(OC(C)(C)C)=O)C=CC=C1Br

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±37.0 °C(Predicted)
• pka: 2.35±0.36(Predicted)

Additional information on 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid

Introduction to 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid (CAS No. 2138042-55-2)

2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid, identified by the CAS number 2138042-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine substituent and an amide-like functional group linked via a tert-butoxycarbonyl (Boc) protecting group. The unique structural features of this molecule make it a valuable intermediate in the development of various therapeutic agents, particularly in the realm of medicinal chemistry.

The presence of a bromine atom at the 2-position of the benzoic ring enhances its reactivity, making it a versatile building block for further functionalization. The Boc-protected amino group at the 6-position provides stability during synthetic processes while allowing for selective deprotection when desired. This dual functionality has been exploited in multiple synthetic pathways, enabling the construction of complex molecular architectures essential for drug discovery.

In recent years, 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid has been employed in the synthesis of novel inhibitors targeting various biological pathways. One notable area of research involves its application in developing small-molecule modulators of kinases and transcription factors. Kinases, being key enzymes in cellular signaling cascades, are frequently implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects.

Recent studies have highlighted the utility of this compound in generating kinase inhibitors with enhanced binding affinity and selectivity. For instance, modifications to the benzoic acid core have led to the discovery of potent inhibitors of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. The bromine atom serves as a handle for further chemical manipulation, allowing medicinal chemists to introduce additional substituents that optimize interactions with the target protein's active site.

Another emerging application of 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid lies in its role as a precursor for designing molecules with anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and atherosclerosis. By targeting inflammatory pathways, such as those mediated by nuclear factor kappa B (NF-κB), researchers have identified novel therapeutic opportunities. The Boc-protected amine functionality allows for controlled introduction of pharmacophores that interact with inflammatory mediators, thereby modulating immune responses.

The compound's structural versatility has also been leveraged in the development of protease inhibitors. Proteases, including matrix metalloproteinases (MMPs) and cathepsins, are enzymes involved in tissue degradation and remodeling. In conditions like cancer metastasis and fibrosis, excessive protease activity contributes to disease progression. Small-molecule inhibitors targeting these enzymes have shown promise in preclinical studies. The bromine substituent at the 2-position facilitates cross-coupling reactions, enabling the attachment of warhead groups that specifically inhibit protease activity while minimizing off-target effects.

Advances in computational chemistry have further enhanced the design and optimization of derivatives based on 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid. Molecular modeling techniques allow researchers to predict binding modes and interactions between potential drug candidates and biological targets with high precision. This computational approach has accelerated the discovery process by identifying lead compounds that require minimal optimization before entering preclinical testing.

The Boc protection group at the 6-position also plays a critical role in ensuring regioselectivity during synthetic transformations. This protection strategy allows chemists to introduce other functional groups without interference from the amino group, streamlining multi-step syntheses. Such efficiency is particularly important in industrial settings where cost-effectiveness and scalability are paramount considerations.

In conclusion, 2-bromo-6-{(tert-butoxy)carbonylamino}benzoic acid (CAS No. 2138042-55-2) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features have enabled its use as an intermediate in synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like this are poised to play an increasingly significant role in drug development pipelines.